Cas no 2097956-40-4 (2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile
• CAS No: 2097956-40-4
• MF: C₉H₁₀F₃N₃
• MW: 217.19101190567
• CID: 5723378
• PubChem ID: 121210683
• Update Time: 2025-05-24

2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2097956-40-4
• AKOS026720764
• 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile
• F2198-0216
• 1H-Pyrazole-5-acetonitrile, 1-(1-methylethyl)-3-(trifluoromethyl)-

• Inchi： 1S/C9H10F3N3/c1-6(2)15-7(3-4-13)5-8(14-15)9(10,11)12/h5-6H,3H2,1-2H3
• InChI Key： DCZIFIHOCKKIKY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)N(C(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 217.08268182g/mol
• Monoisotopic Mass: 217.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 266.3±35.0 °C(Predicted)
• pka: -1.42±0.10(Predicted)

Additional information on 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile

2-(1-Isopropyl-3-(Trifluoromethyl)-1H-Pyrazol-5-Yl)Acetonitrile: A Comprehensive Overview

The compound with CAS No. 2097956-40-4, known as 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years. The pyrazole ring at the core of this molecule plays a pivotal role in its reactivity and functionality, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the stability and electronic properties of organic compounds. In the case of 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile, the trifluoromethyl substituent significantly influences the molecule's reactivity, particularly in nucleophilic substitution reactions. This makes it an ideal candidate for use in the development of high-performance polymers and coatings, where stability under harsh conditions is paramount.

The isopropyl group attached to the pyrazole ring further enhances the compound's versatility. This substituent not only increases the molecule's solubility in organic solvents but also contributes to its thermal stability. Researchers have demonstrated that this compound exhibits excellent thermal resistance, making it suitable for applications in high-temperature environments. Its ability to withstand elevated temperatures without degradation has positioned it as a key ingredient in the formulation of advanced adhesives and sealants.

In terms of synthesis, 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The reaction sequence begins with the preparation of a pyrazole derivative, followed by selective substitution at the 5-position to introduce the acetonitrile group. This method ensures high yields and purity, which are critical for its use in sensitive applications such as drug discovery and electronic materials.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements have explored its potential as a precursor for the development of novel pharmaceutical agents. Its unique structure allows for selective binding to specific biological targets, making it a promising candidate in the design of new drugs targeting diseases such as cancer and neurodegenerative disorders. Researchers have reported encouraging results in preclinical studies, highlighting its potential as an effective therapeutic agent.

Moreover, 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile has found utility in the field of materials science, particularly in the synthesis of conductive polymers. Its ability to act as a dopant in polymer systems enhances their electrical properties, making them suitable for use in flexible electronics and energy storage devices. This dual functionality underscores its importance as both a chemical building block and a functional material.

In conclusion, 2-(1-isopropyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)acetonitrile (CAS No. 2097956-40-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, enhanced by the presence of isopropyl, trifluoromethyl, and pyrazole groups, provides it with exceptional properties that make it invaluable in both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its role in shaping future innovations is likely to grow even further.